Cas no 1805393-43-4 (3-(Difluoromethyl)-2-hydroxy-5-nitro-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-5-nitro-6-(trifluoromethyl)pyridine
• CAS No: 1805393-43-4
• MF: C₇H₃F₅N₂O₃
• MW: 258.102339029312
• CID: 4805028
• Update Time: 2025-10-29

3-(Difluoromethyl)-2-hydroxy-5-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-5-nitro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5N2O3/c8-5(9)2-1-3(14(16)17)4(7(10,11)12)13-6(2)15/h1,5H,(H,13,15)
• InChI Key： QNEZYNJXVHQWBV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(F)F)C(N1)=O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 432
• XLogP3: 1.3
• Topological Polar Surface Area: 74.9

Additional information on 3-(Difluoromethyl)-2-hydroxy-5-nitro-6-(trifluoromethyl)pyridine

Introduction to 3-(Difluoromethyl)-2-hydroxy-5-nitro-6-(trifluoromethyl)pyridine (CAS No. 1805393-43-4) and Its Applications in Modern Chemical Biology

3-(Difluoromethyl)-2-hydroxy-5-nitro-6-(trifluoromethyl)pyridine, identified by the CAS number 1805393-43-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmaceutical applications. The presence of multiple fluorinated and nitro substituents in its molecular structure endows it with enhanced reactivity and potential utility in drug discovery and material science.

The structural framework of 3-(Difluoromethyl)-2-hydroxy-5-nitro-6-(trifluoromethyl)pyridine consists of a pyridine ring substituted with a difluoromethyl group at the C3 position, a hydroxy group at the C2 position, a nitro group at the C5 position, and another trifluoromethyl group at the C6 position. This arrangement of functional groups creates a molecule with distinct electronic and steric properties, making it an attractive candidate for various chemical and biological investigations. The electron-withdrawing nature of the nitro and trifluoromethyl groups, combined with the electron-donating hydroxy group, contributes to the compound's overall reactivity and makes it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in fluorinated pyridines due to their prevalence in biologically active molecules. The fluorine atoms in 3-(Difluoromethyl)-2-hydroxy-5-nitro-6-(trifluoromethyl)pyridine can influence the metabolic stability, binding affinity, and pharmacokinetic properties of derivatives derived from this compound. For instance, fluorine substitution has been shown to enhance binding interactions with biological targets, improve oral bioavailability, and reduce susceptibility to enzymatic degradation. These attributes make fluorinated pyridines valuable scaffolds for developing novel therapeutic agents.

One of the most compelling aspects of 3-(Difluoromethyl)-2-hydroxy-5-nitro-6-(trifluoromethyl)pyridine is its potential as a building block for drug discovery. Researchers have leveraged its structural features to design molecules with targeted biological activities. For example, derivatives of this compound have been explored as inhibitors of kinases and other enzymes implicated in cancer progression. The combination of hydroxyl and nitro groups provides multiple sites for chemical modification, allowing chemists to fine-tune the properties of derived compounds. Additionally, the presence of difluoromethyl and trifluoromethyl groups can enhance lipophilicity, which is often crucial for drug efficacy.

Recent studies have highlighted the role of 3-(Difluoromethyl)-2-hydroxy-5-nitro-6-(trifluoromethyl)pyridine in developing novel antimicrobial agents. The nitro group, in particular, has been recognized for its ability to disrupt bacterial cell wall synthesis and DNA replication. When incorporated into larger molecules, this compound can serve as a key pharmacophore that confers antibacterial activity. Furthermore, the electron-rich nature of the pyridine ring allows for further functionalization via cross-coupling reactions, enabling the construction of complex molecular architectures with enhanced biological activity.

The synthetic pathways to 3-(Difluoromethyl)-2-hydroxy-5-nitro-6-(trifluoromethyl)pyridine also reflect its significance in synthetic chemistry. Advanced methodologies such as transition-metal-catalyzed reactions have been employed to introduce fluorinated substituents efficiently. These synthetic strategies not only facilitate access to this compound but also provide insights into general approaches for constructing fluorinated heterocycles. Such methodologies are critical for expanding the arsenal of tools available to medicinal chemists.

Beyond pharmaceutical applications, 3-(Difluoromethyl)-2-hydroxy-5-nitro-6-(trifluoromethyl)pyridine has found utility in materials science. Fluorinated pyridines are known for their ability to improve the performance of organic electronic materials, such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The electron-withdrawing effects of fluorinated groups can modulate charge transport properties, making this compound a valuable component in designing advanced materials with tailored electronic characteristics.

The growing body of research on 3-(Difluoromethyl)-2-hydroxy-5-nitro-6-(trifluoromethyl)pyridine underscores its importance as both a research tool and a potential lead compound for drug development. Its unique structural features offer opportunities for innovation across multiple disciplines, from medicinal chemistry to materials science. As our understanding of fluorinated compounds continues to evolve, it is likely that derivatives of this compound will play an increasingly significant role in addressing global challenges in health and technology.